![molecular formula C16H20ClN3O3S B2439791 3-((4-chlorophenyl)sulfonyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)propanamide CAS No. 1171714-51-4](/img/structure/B2439791.png)
3-((4-chlorophenyl)sulfonyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-((4-chlorophenyl)sulfonyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)propanamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as "compound X" in the scientific literature.
Scientific Research Applications
Sulfonamide Applications in Scientific Research
Sulfonamides, a class of compounds to which the specified chemical likely belongs due to its structural features, have been extensively explored for their therapeutic potential and biological activity. These compounds are characterized by the presence of a sulfonamide group (S(=O)₂NH₂) and have shown a wide array of pharmacological effects across different fields of medical and environmental research.
Antimicrobial and Antibacterial Properties : Sulfonamides were among the first compounds discovered with effective antibacterial properties, leading to their widespread use as antimicrobial agents. They function by inhibiting the bacterial enzyme dihydropteroate synthase, which is crucial for folate synthesis in bacteria, thus preventing bacterial growth and replication (Carta, Scozzafava, & Supuran, 2012).
Anticancer Activity : Recent research has identified sulfonamides as potent inhibitors of carbonic anhydrases, enzymes that are highly expressed in various cancers. Inhibiting these enzymes has shown to reduce tumor growth and metastasis, making sulfonamides promising candidates for anticancer therapy (Masini, Carta, Scozzafava, & Supuran, 2013).
Treatment of Glaucoma : Sulfonamides that inhibit carbonic anhydrase can decrease the production of aqueous humor, thereby reducing intraocular pressure, a primary factor in glaucoma. This application has led to the development of topical and systemic carbonic anhydrase inhibitors for managing this condition (Masini et al., 2013).
Environmental and Analytical Applications : Beyond therapeutic applications, sulfonamides have been studied for their occurrence, fate, and effects in the environment, particularly in aquatic ecosystems. This research is crucial for understanding the environmental impact of pharmaceutical residues and developing strategies for water treatment and pollution control (Egeghy et al., 2011).
properties
IUPAC Name |
3-(4-chlorophenyl)sulfonyl-N-(5-methyl-2-propan-2-ylpyrazol-3-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20ClN3O3S/c1-11(2)20-15(10-12(3)19-20)18-16(21)8-9-24(22,23)14-6-4-13(17)5-7-14/h4-7,10-11H,8-9H2,1-3H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSBFTRUWYPVJIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)CCS(=O)(=O)C2=CC=C(C=C2)Cl)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.